Cas no 1256784-45-8 (Isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate)

• Product Name: Isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate
• CAS No: 1256784-45-8
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 2146863
• Update Time: 2023-08-04

Isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate
• STACPEBWZZIWMW-UHFFFAOYSA-N
• Isobutyl 6-bromo-2-methyl-1H-imidazo[4,5-b]pyridine-1-carboxylate

• Inchi： 1S/C12H14BrN3O2/c1-7(2)6-18-12(17)16-8(3)15-11-10(16)4-9(13)5-14-11/h4-5,7H,6H2,1-3H3
• InChI Key： STACPEBWZZIWMW-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)N(C(=O)OCC(C)C)C(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 57